BENGHE Foundational & Exploratory

Check Availability & Pricing

C.l. 29065 (Mordant Brown 33): A Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Direct red 79

Cat. No.: B162066

An In-depth Technical Guide for Researchers and Scientists
Introduction

C.1. 29065, commercially known as Mordant Brown 33, is a synthetic monoazo dye.[1][2] Its
chemical formula is C12H10N5NaOG6S, and it has a molecular weight of 375.29 g/mol .[1][3]
Primarily utilized in the textile industry, this dye is valued for its application in coloring wool, silk,
nylon, and leather.[1][3] While its industrial applications are well-documented, its use within life
sciences and drug development research is not widespread. To date, the primary research
application identified is in the field of analytical chemistry, specifically for the
spectrophotometric determination of manganese (II). This guide provides a comprehensive
overview of the known properties, synthesis, and applications of C.l. 29065, with a focus on its
technical specifications and documented scientific uses.

Chemical and Physical Properties

Mordant Brown 33 is a yellow-brown powder.[1][4] Its solubility and behavior in various solvents
and solutions are critical for its application.

Table 1: Physical and Chemical Properties of C.I. 29065 (Mordant Brown 33)
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Property

Value

Source

Common Name

Mordant Brown 33

[1]

C.l. Name C.I. Mordant Brown 33 [1]
CAS Number 3618-62-0 [1]
Molecular Formula C12H10N5NaO6S [11[3]
Molecular Weight 375.29 g/mol [1][3]
Appearance Yellow-brown powder [1114]

Water Solubility

100 g/L at 80 °C

[1]14]

Table 2: Solubility and Color Characteristics of C.I. 29065 in Different Solvents and Solutions

Solvent/Solution

Solubility/Color Change

Source

Water Soluble (yellow-brown solution)  [1][4]
Ethanol Soluble (yellow-brown solution)  [1][4]
Cellosolve Soluble [1]

Acetone Slightly soluble [1114]

Concentrated Sulfuric Acid

Red to red-light brown; orange

precipitate upon dilution

[1]14]

Concentrated Nitric Acid

Red solution, turning to yellow-

brown

[1]14]

Aqueous solution with HCI

Brown-light orange

[1]

Aqueous solution with NaOH

Orange

[1]

Table 3: Spectral Properties of C.l. 29065
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Corresponding

Condition Amax (nm) Source
Form

pH < 3.0 (50% o

438 Cationic (LH6+) [3]
ethanol)
Neutral pH (50%

453 Neutral (LH5-) [3]
ethanol)
pH > neutral (50% o

410 and 475 Di-anionic (LH4 2-) [3]

ethanol)

Synthesis

The manufacturing process for C.l. 29065 involves a two-step chemical synthesis:

» Diazotization: 2-Amino-4-nitrophenol undergoes diazotization.[1]

e Coupling: The resulting diazonium salt is then coupled with 2,4-Diaminobenzenesulfonic

acid.[1]

Reactants

2-Amino-4-nitrophenol

—
——

2,4-Diaminobenzenesulfonic acid

Step 1

@otizaﬁon

Process

A Intermediate (Diazonium Salt)

Industrial and Research Applications

Step 2

Click to download full resolution via product page

Synthesis of C.l. 29065 (Mordant Brown 33).

Industrial Dyeing
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The primary application of C.l. 29065 is as a mordant dye for various natural and synthetic
fibers. It is particularly suitable for dyeing wool carpets and wool tops.[1][3] It is also used for
silk, nylon, and leather dyeing.[1][3] The dyeing process typically occurs in a weak acid bath.[2]
The color of the dye can be affected by the presence of metal ions; for instance, it becomes
darker with copper ions and more yellow with iron ions.[1]

Research Application: Spectrophotometric
Determination of Manganese (ll)

A notable research application of Mordant Brown 33 is in analytical chemistry as a chromogenic
agent for the spectrophotometric determination of manganese (Il) in various samples, including
food and water.[5] The method is based on the formation of a binary complex between
manganese (lI) and Mordant Brown 33 at a pH of 9.0.[5]

Experimental Protocol: Spectrophotometric Determination of Mn(ll)

This protocol is a summary of the methodology described for the determination of manganese
using Mordant Brown 33.

+ Reagent Preparation:
o Prepare a standard stock solution of Mn(ll).
o Prepare a solution of Mordant Brown 33 (MB33) in an appropriate solvent.
o Prepare a buffer solution to maintain a pH of 9.0.

o Prepare a solution of a surfactant, such as Tween 20, to enhance the complex formation.

[5]
o Calibration Curve:
o Prepare a series of standard solutions with varying concentrations of Mn(ll).

o To each standard, add the MB33 solution, buffer, and surfactant.
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o Measure the absorbance of each solution at the wavelength of maximum absorption for
the Mn(Il)-MB33 complex.

o Plot a calibration curve of absorbance versus Mn(ll) concentration.

o Sample Analysis:

[e]

Prepare the sample solution (e.g., digested food sample, water sample).

o

Treat the sample solution in the same manner as the standards, by adding the MB33
solution, buffer, and surfactant.

o

Measure the absorbance of the sample solution.

[¢]

Determine the concentration of Mn(ll) in the sample by using the calibration curve.
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Preparation

Prepare Mn(ll) Standards Prepare Sample Solution

Add MB33, Buffer (pH 9.0), Surfactant

Measurement

Measure Absorbance at Amax

for Standards

Analysis

Plot Calibration Curve
(Absorbance vs. Concentration) for Sample

Determine Mn(ll) Concentration in Sample

Click to download full resolution via product page

Workflow for Spectrophotometric Determination of Manganese (11).

Biological Sighaling Pathways

Currently, there is no scientific literature available that describes the involvement of C.I. 29065
(Mordant Brown 33) in any biological signaling pathways. Its applications appear to be confined
to industrial dyeing and specific analytical chemistry procedures.

Conclusion
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C.I. 29065, or Mordant Brown 33, is a well-characterized dye with significant utility in the textile
and leather industries. Its chemical and physical properties are well-documented, providing a
solid basis for its industrial applications. While its role in biological research and drug
development is currently not established, its application in the spectrophotometric
determination of manganese demonstrates its potential as a specialized analytical reagent.
Further research would be necessary to explore any other potential applications in the broader
scientific research field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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